Cas no 1401669-13-3 ((S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one)

• Product Name: (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• CAS No: 1401669-13-3
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 2158717
• Update Time: 2025-08-01

(S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{(s)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one
• (S)-2-Amino-1-((S)-2-((benzyl(cyclopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one
• AM97984
• (S)-2-Amino-1-{(S)-2-[(benzylcyclopropylamino)methyl]pyrrolidin-1-yl}propan-1-one
• (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

• Inchi： 1S/C18H27N3O/c1-14(19)18(22)21-11-5-8-17(21)13-20(16-9-10-16)12-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,19H2,1H3/t14-,17-/m0/s1
• InChI Key： ZLOPRPKMUOQPSM-YOEHRIQHSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1CN(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Topological Polar Surface Area: 49.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 460.2±25.0 °C at 760 mmHg
• Flash Point: 194.0±25.1 °C

(S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

(S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one: A Comprehensive Overview

The compound with CAS No 1401669-13-3, known as (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

Key Structural Features

The molecular structure of (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is characterized by a pyrrolidine ring system, which is a five-membered saturated ring containing one nitrogen atom. This ring is further substituted with a benzyl-cyclopropyl-amino group, introducing additional complexity and functionality to the molecule. The presence of the amino group (-NH₂) at the 2-position of the propanone backbone adds to its reactivity and potential for forming hydrogen bonds, which are critical for its biological interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolidine ring followed by subsequent functionalization. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S) configuration at both chiral centers, ensuring high enantiomeric purity. The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its three-dimensional structure and stereochemistry.

Biological Activity and Applications

Research into the biological activity of (S)-2-Amino-1-{(S)-2-[(benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yli}-propanone has revealed its potential as a modulator of various cellular pathways. Studies have demonstrated its ability to inhibit key enzymes involved in metabolic disorders, making it a candidate for the development of novel therapeutic agents. Additionally, its unique pharmacokinetic profile, including favorable absorption and bioavailability, further enhances its suitability for drug development.

Recent Research Findings

In recent years, there has been significant progress in understanding the mechanism of action of this compound. For instance, a study published in 2023 investigated its effects on cellular signaling pathways and found that it acts as a potent inhibitor of a specific kinase associated with cancer progression. These findings have opened new avenues for exploring its application in oncology. Furthermore, computational modeling studies have provided valuable insights into its binding affinity and selectivity towards target proteins, paving the way for rational drug design.

Conclusion

(S)-2-Amino-1-{(S)-2-(benzyl-cyclopropyl-amino)methyl}pyrrolidinone is a remarkable compound with immense potential in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for advancing therapeutic interventions. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in drug discovery and development.